Cas no 345241-35-2 (2-{[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino}benzoic acid)

• Product Name: 2-{[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino}benzoic acid
• CAS No: 345241-35-2
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 5947525
• PubChem ID: 958217
• Update Time: 2025-06-12

2-{[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino}benzoic acid
• Benzoic acid, 2-[[2-cyano-3-(2-methoxyphenyl)-1-oxo-2-propen-1-yl]amino]-
• EN300-26585713
• 345241-35-2
• AKOS005395305
• 2-[2-cyano-3-(2-methoxyphenyl)prop-2-enamido]benzoic acid
• 2-{[(E)-2-CYANO-3-(2-METHOXYPHENYL)-2-PROPENOYL]AMINO}BENZOIC ACID
• 2-[[(E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino]benzoic acid
• Z44395166

• Inchi： 1S/C18H14N2O4/c1-24-16-9-5-2-6-12(16)10-13(11-19)17(21)20-15-8-4-3-7-14(15)18(22)23/h2-10H,1H3,(H,20,21)(H,22,23)
• InChI Key： MCNIPXJURRJHAW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NC(=O)C(C#N)=CC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 322.09535693g/mol
• Monoisotopic Mass: 322.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.4Ų

Additional information on 2-{[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino}benzoic acid

Comprehensive Overview of 2-{[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino}benzoic acid (CAS No. 345241-35-2)

2-{[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino}benzoic acid, with the CAS No. 345241-35-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of cyanoacrylamides, which are known for their unique structural properties and potential applications in drug discovery. The presence of both cyano and methoxyphenyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a kinase inhibitor, a topic that aligns with current trends in targeted cancer therapy and precision medicine.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and binding affinity. Its E-configuration (as indicated by the (2E) prefix) plays a critical role in its biological activity, influencing how it interacts with enzymes and receptors. This specificity is a hot topic in computational chemistry and molecular docking studies, where researchers aim to predict its behavior in biological systems. Given the rising interest in AI-driven drug design, compounds like 2-{[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino}benzoic acid are often explored using machine learning algorithms to optimize their therapeutic potential.

In addition to its pharmaceutical applications, this compound is also relevant in material science. Its conjugated system and electron-withdrawing groups make it a candidate for developing organic semiconductors and photovoltaic materials. This dual applicability aligns with the growing demand for sustainable technologies and green chemistry solutions. Users searching for "cyanoacrylamide derivatives" or "benzoic acid-based inhibitors" will find this compound particularly intriguing due to its multifaceted utility.

The synthesis of 2-{[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino}benzoic acid typically involves a Knoevenagel condensation reaction, followed by amide coupling. These methods are well-documented in peer-reviewed journals, making it accessible for organic chemists and research laboratories. Its solubility in polar solvents like DMSO and methanol further enhances its practicality in experimental settings. For those interested in structure-activity relationships (SAR), this compound serves as an excellent case study due to its modular design.

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In conclusion, 2-{[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoyl]amino}benzoic acid (CAS No. 345241-35-2) represents a fascinating intersection of medicinal chemistry, materials science, and computational biology. Its structural complexity and diverse applications make it a valuable subject for ongoing research, particularly in the context of personalized medicine and renewable energy. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research endeavors.